3-[1-[2-(2-Bicyclo[2.2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid

• IUPAC Name: 3-[1-[2-(2-bicyclo[2.2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid
• InChI: InChI=1S/C17H27NO3/c19-16(11-14-10-12-4-5-13(14)9-12)18-8-2-1-3-15(18)6-7-17(20)21/h12-15H,1-11H2,(H,20,21)
• InChI Key: BNCRNGGYBZXFCL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCC(=O)O)C(=O)CC2CC3CCC2C3
• Molecular Formula: C17H27NO3
• Molecular Weight: 293.4 g/mol

Description

3-[1-[2-(2-Bicyclo[2.2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. 2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid.

Mechanism of Action

The exact mechanism of action of 3-[1-[2-(2-Bicyclo[2.2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. Studies have shown that the compound can increase the release of dopamine in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and physiological effects
In addition to its effects on neurotransmitter systems, this compound has also been shown to have other biochemical and physiological effects. For example, it has been found to inhibit the growth of certain cancer cells in vitro, suggesting that it may have potential applications in cancer therapy. It has also been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[1-[2-(2-Bicyclo[2.2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid for lab experiments is its high potency and selectivity towards certain receptors, which makes it a valuable tool for studying the function of these receptors in various biological systems. However, one of the limitations of the compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-[1-[2-(2-Bicyclo[2.2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid. One area of interest is the development of novel drugs based on the compound for the treatment of various neurological and psychiatric disorders. Another potential direction is the exploration of its anticancer properties and the development of new cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of the compound and its effects on various biological systems.

Synthesis Methods

The synthesis of 3-[1-[2-(2-Bicyclo[2.2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid involves the reaction between 2-bicyclo[2.2.1]heptan-2-ylacetic acid and piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

3-[1-[2-(2-Bicyclo[2.2.1]heptanyl)acetyl]piperidin-2-yl]propanoic acid has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent binding affinity and selectivity towards certain types of receptors, such as the dopamine D3 receptor and the sigma-1 receptor. This makes it a promising candidate for the development of novel drugs for the treatment of various neurological and psychiatric disorders, including schizophrenia, depression, and addiction.